1-(4-Chlorophenyl)-4-hydroxy-4-methylpent-2-yn-1-one

• Molecular Formula: C12H11ClO2
• Molecular Weight: 222.67 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-4-hydroxy-4-methylpent-2-yn-1-one
• InChI: InChI=1S/C12H11ClO2/c1-12(2,15)8-7-11(14)9-3-5-10(13)6-4-9/h3-6,15H,1-2H3
• InChI Key: KCEBKQIPWGFABC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#CC(=O)C1=CC=C(C=C1)Cl)O

Description

1-(4-Chlorophenyl)-4-hydroxy-4-methylpent-2-yn-1-one is a useful research compound. Its molecular formula is C12H11ClO2 and its molecular weight is 222.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1-(4-chlorophenyl)-4-methyl-4-(trimethylsilyloxy)pent-2-yn-1-one (3.7 g, 12.50 mmol) in DCM (20 mL) was added PTSA (2.87 g, 15.01 mmol) at RT. The reaction mixture was stirred for 1 h and diluted with water (10 mL). The combined organic layers were washed with a saturated NaHCO3 solution and water, dried over Na2SO4, filtered, and then concentrated in vacuo to afford 1-(4-chlorophenyl)-4-hydroxy-4-methylpent-2-yn-1-one (2.40 g) as a pale red oil.